Cas no 857410-86-7 (6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid)

6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid structure
857410-86-7 structure
Product Name:6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
CAS No:857410-86-7
MF:C6H7N3O3
MW:169.138080835342
CID:829631
Update Time:2023-08-03

6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-imino-1-methyl-2-oxo-1,2,3,6-tetrahydropyrimidine-5-carboxylic acid
    • 6-amino-1-methyl-2-oxopyrimidine-5-carboxylic acid
    • 6-amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
    • 6-Amino-1-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
    • MLS004491794
    • FCH1051576
    • SMR003288743
    • 6-Amino-1-methyl-2-oxo-1,2-dihydro-5-pyrimidinecarboxylic acid
    • Inchi: 1S/C6H7N3O3/c1-9-4(7)3(5(10)11)2-8-6(9)12/h2H,7H2,1H3,(H,10,11)
    • InChI Key: KAPYSFLLPGNWII-UHFFFAOYSA-N
    • SMILES: O=C1N=CC(C(=O)O)=C(N)N1C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 305
  • Topological Polar Surface Area: 96
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